Cas no 25218-94-4 (Benzene, 1-nitro-3,5-bis(trichloromethyl)-)
25218-94-4 structure
Product Name:Benzene, 1-nitro-3,5-bis(trichloromethyl)-
CAS No:25218-94-4
MF:C8H3Cl6NO2
MW:357.832916498184
CID:1421747
PubChem ID:629531
Update Time:2025-04-20
Benzene, 1-nitro-3,5-bis(trichloromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-nitro-3,5-bis(trichloromethyl)-
- 1-nitro-3,5-bis(trichloromethyl)benzene
- 25218-94-4
- 3,5-Bis[trichloromethyl]nitrobenzene
- HLKVXLAXMFMARO-UHFFFAOYSA-N
- DTXSID70348027
- SCHEMBL10906400
- 1-Nitro-3,5-bis(trichloromethyl)benzene #
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- Inchi: 1S/C8H3Cl6NO2/c9-7(10,11)4-1-5(8(12,13)14)3-6(2-4)15(16)17/h1-3H
- InChI Key: HLKVXLAXMFMARO-UHFFFAOYSA-N
- SMILES: ClC(C1C=C(C=C(C(Cl)(Cl)Cl)C=1)[N+](=O)[O-])(Cl)Cl
Computed Properties
- Exact Mass: 354.82979
- Monoisotopic Mass: 354.829495g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- PSA: 43.14
Benzene, 1-nitro-3,5-bis(trichloromethyl)- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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